Cas no 6311-31-5 (3-(1,3,3a,4,5,6,7,7a-octahydroisoindol-2-yl)-n,n-diethylpropan-1-amine;hydrochloride)

3-(1,3,3a,4,5,6,7,7a-octahydroisoindol-2-yl)-n,n-diethylpropan-1-amine;hydrochloride structure
6311-31-5 structure
Product Name:3-(1,3,3a,4,5,6,7,7a-octahydroisoindol-2-yl)-n,n-diethylpropan-1-amine;hydrochloride
CAS No:6311-31-5
MF:C15H31ClN2
MW:274.873043298721
CID:1647093
PubChem ID:54598780
Update Time:2025-04-21

3-(1,3,3a,4,5,6,7,7a-octahydroisoindol-2-yl)-n,n-diethylpropan-1-amine;hydrochloride Chemical and Physical Properties

Names and Identifiers

    • NSC43540
    • NSC-43540
    • 3-(1,3,3a,4,5,6,7,7a-octahydroisoindol-2-yl)-N,N-diethylpropan-1-amine,hydrochloride
    • 3-(1,3,3a,4,5,6,7,7a-octahydroisoindol-2-yl)-N,N-diethylpropan-1-amine
    • hydrochloride
    • DTXSID70712547
    • 6311-31-5
    • N,N-Diethyl-3-(octahydro-2H-isoindol-2-yl)propan-1-amine--hydrogen chloride (1/1)
    • 3-(1,3,3a,4,5,6,7,7a-octahydroisoindol-2-yl)-n,n-diethylpropan-1-amine;hydrochloride
    • Inchi: 1S/C15H30N2.ClH/c1-3-16(4-2)10-7-11-17-12-14-8-5-6-9-15(14)13-17;/h14-15H,3-13H2,1-2H3;1H
    • InChI Key: LCEAKUFBKPRUDK-UHFFFAOYSA-N
    • SMILES: Cl.N1(CCCN(CC)CC)CC2CCCCC2C1

Computed Properties

  • Exact Mass: 274.21800
  • Monoisotopic Mass: 274.2175767g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 6
  • Complexity: 199
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 6.5Ų

Experimental Properties

  • PSA: 6.48000
  • LogP: 3.58020
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